Cas no 88915-58-6 (1-Oxa-4,7,11-triazacyclotridecane)

• Product Name: 1-Oxa-4,7,11-triazacyclotridecane
• CAS No: 88915-58-6
• MF: C₉H₂₁N₃O
• MW: 187.28254199028
• CID: 619826
• PubChem ID: 71320611
• Update Time: 2025-04-19

1-Oxa-4,7,11-triazacyclotridecane Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-4,7,11-triazacyclotridecane
• 88915-58-6
• DTXSID00750513

• Inchi： 1S/C9H21N3O/c1-2-10-4-5-12-7-9-13-8-6-11-3-1/h10-12H,1-9H2
• InChI Key： HPUNXNZJBFCMNE-UHFFFAOYSA-N
• SMILES： O1CCNCCNCCCNCC1

Computed Properties

• Exact Mass: 187.168462302g/mol
• Monoisotopic Mass: 187.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 45.3Ų